BENGHE Foundational & Exploratory

Check Availability & Pricing

Etrimfos: A Technical Overview of its Chemical
Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772

For Researchers, Scientists, and Drug Development Professionals

Introduction

Etrimfos is an organophosphate insecticide recognized for its contact and stomach action
against a range of chewing and sucking insects.[1] As a non-systemic pesticide, it has been
utilized in agriculture to protect crops such as top fruit, citrus, vegetables, and cereals.[1] This
technical guide provides an in-depth examination of the chemical structure, physicochemical
properties, mechanism of action, metabolism, and toxicological profile of Etrimfos. Detailed
experimental protocols for its analysis are also presented, alongside visualizations of key
pathways and workflows to facilitate a comprehensive understanding for research and
development professionals.

Chemical Identity and Structure

Etrimfos is chemically identified as O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl
phosphorothioate.[2]

IUPAC Name: O-6-ethoxy-2-ethyl-pyrimidin-4-yl O,O-dimethyl phosphorothioate[2]

CAS Name: O-(6-Ethoxy-2-ethyl-4-pyrimidinyl)phosphorothioic acid O,0-dimethyl ester[3]

CAS Number: 38260-54-7[1]

Molecular Formula: C10H17N204PSJ[4]
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e Molecular Weight: 292.29 g/mol [4]

e Synonyms: Ekamet, Satisfar, SAN 197 I[2][5]
Chemical Structure:

Caption: Chemical structure of Etrimfos.

Physicochemical Properties

Etrimfos is a colorless oil with a slight, characteristic odor.[2] Its key physicochemical
properties are summarized in the table below.

Property Value Reference

Appearance Colorless oil [2]

Slight, characteristic of

Odor thionophosphoric acid [2]
derivatives

Melting Point -3.35°C [2]

Specific Gravity 1.195 at 20°C [2]

Vapor Pressure 6.5 x 107> mm Hg at 20°C [3]

Refractive Index nD2° 1.5068 [2]

Water Solubility 40 mg/L at 23-24°C [3]

Completely miscible with

acetone, ethanol, diethyl ether,
Solvent Miscibility chloroform, dimethyl sulfoxide, [2]

ethyl acetate, hexane, and

kerosene.

Stability (Hydrolysis Half-life at 0.4 days at pH 3, 16 days at

6
25°C) pH 6, 14 days at pH 9 o]

Mechanism of Action: Cholinesterase Inhibition
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As an organophosphate insecticide, the primary mechanism of action for Etrimfos is the
inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is critical for the proper
functioning of the nervous system, where it hydrolyzes the neurotransmitter acetylcholine.
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Caption: Mechanism of Etrimfos via acetylcholinesterase inhibition.

By inhibiting AChE, Etrimfos leads to an accumulation of acetylcholine at the synaptic cleft.
This results in the overstimulation of cholinergic pathways, leading to neurotoxicity and
ultimately the death of the target insect.[1]

Metabolism

The metabolism of Etrimfos proceeds through several key pathways, primarily involving
glutathione-transferases and mixed-function oxidases.[2] The degradation pathways are
generally similar in plants, animals, and soils, with hydrolysis of the phosphorothioate ester
being a significant route.[2]

Metabolic Pathway Overview

Demethylation Desmethyl-Etrimfos
) EDHP Further Degradation co2
m De-ethylation (2-ethyl-4,6-dihydroxypyrimidine)

EEHP —A
( )

4H—d—r—r—>y roxylation Hydroxylated Metabolites
(Free and Conjugated)

6-ethoxy-2-ethyl-4-hydroxypyrimidin

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/286.htm
https://www.benchchem.com/product/b1671772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/286.htm
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.benchchem.com/product/b1671772?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Metabolic degradation pathway of Etrimfos.

In rats, Etrimfos is rapidly absorbed and metabolized, with the majority of radioactivity from
labeled doses being excreted in the urine within 96 hours.[2] The primary metabolites identified
are desmethyl-etrimfos and 6-ethoxy-2-ethyl-4-hydroxypyrimidine (EEHP).[2] In soil, Etrimfos
has a half-life of approximately 3 to 8 days, degrading to EEHP, EDHP, and eventually carbon
dioxide.[2]

Toxicological Profile

Etrimfos is classified as moderately toxic to humans if ingested.[1] The toxic effects are
characteristic of cholinesterase inhibitors.[2]

Toxicity Metric Species Value Reference
Oral LDso Male Rats 1800 mg/kg [3]

Oral LDso Mice 437 mg/kg [3]

LCso (96 hr) Carp 13.3 mg/L [3]
No-Effect Level 6 mg/kg in diet

(Cholinesterase Rat (equivalent to 0.3 [2]

Activity) mg/kg bw/day)

Studies have shown that Etrimfos is not mutagenic in the Ames test, rat metaphase analysis,
or hamster bone marrow micronuclei count.[2] It also did not induce a delayed neurotoxic
response in hens.[2]

Environmental Fate

Etrimfos is not considered persistent in soil environments.[1] Its mobility in soil is considered
low to moderate.[5] The degradation of organophosphate pesticides like Etrimfos is influenced
by factors such as microbial composition, pH, and temperature.[7] In aqueous solutions, its
stability is pH-dependent, with faster degradation occurring in more acidic conditions.[6]

Experimental Protocols
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Residue Analysis in Agricultural Products

A common method for the determination of Etrimfos residues in crops involves gas
chromatography.

Objective: To quantify the concentration of Etrimfos, its oxygen analogue (EPO), and its main
metabolite (EEHP) in plant material.

Methodology:
o Extraction: Residues are extracted from the sample matrix using acetone.[2]

» Partitioning: The extract is then subjected to a liquid-liquid partitioning step between water
and methylene dichloride for initial cleanup.[2]

e Column Chromatography: For the specific determination of Etrimfos, the methylene
dichloride solution undergoes further cleanup using a silica gel column.[2]

o Detection: The final determination is performed by gas chromatography (GC) equipped with
a flame photometric detector (FPD) operating in phosphorus mode.[2]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation
(e.g., Homogenization)

(Extraction with Acetone)

Liquid-Liquid Partitioning
(Water/Methylene Dichloride)

(Silica Gel Column Chromatograph))

(Gas Chromatography (GC-FPDD

(Data Analysis and Quantificatior)

Click to download full resolution via product page

Caption: Workflow for Etrimfos residue analysis.

Metabolism Study in Rats (General Protocol)

Objective: To investigate the absorption, distribution, metabolism, and excretion of Etrimfos.
Methodology:

e Dosing: A single oral dose of radiolabeled Etrimfos (e.g., 1*C-labeled) is administered to
rats.[2]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1671772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Sample Collection: Urine, feces, and bile are collected at specified time intervals (e.g., up to
96 hours post-dosing).[2] Tissues may also be collected at the end of the study.

o Radioactivity Measurement: The total radioactivity in the collected samples is measured to
determine the extent of absorption and excretion.

» Metabolite Profiling: Samples are processed and analyzed using chromatographic
techniques (e.g., HPLC) coupled with radiometric detection to separate and identify
metabolites.

 Structural Elucidation: The chemical structures of the identified metabolites are confirmed
using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Conclusion

Etrimfos is an organophosphate insecticide with a well-defined chemical structure and a clear
mechanism of action centered on the inhibition of acetylcholinesterase. Its physicochemical
properties, metabolic pathways, and toxicological profile have been established through
various studies. The provided analytical methods offer a robust framework for its detection and
quantification in environmental and biological matrices. This comprehensive technical guide
serves as a valuable resource for professionals engaged in the research and development of
pesticides and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671772#chemical-structure-and-properties-of-
etrimfos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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